2,3,4-trifluoro-N-(2-phenylethyl)benzamide

• IUPAC Name: 2,3,4-trifluoro-N-(2-phenylethyl)benzamide
• InChI: InChI=1S/C15H12F3NO/c16-12-7-6-11(13(17)14(12)18)15(20)19-9-8-10-4-2-1-3-5-10/h1-7H,8-9H2,(H,19,20)
• InChI Key: KXWPHFBRLOEXHT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCNC(=O)C2=C(C(=C(C=C2)F)F)F
• Molecular Formula: C15H12F3NO
• Molecular Weight: 279.26 g/mol

Description

2,3,4-trifluoro-N-(2-phenylethyl)benzamide is a useful research compound. Its molecular formula is C15H12F3NO and its molecular weight is 279.26 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 279.08709849 g/mol and the complexity rating of the compound is 320. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Organic Synthesis and Catalysis

2,3,4-Trifluoro-N-(2-phenylethyl)benzamide is utilized in organic synthesis, particularly in reactions involving metal triflate-catalyzed cationic benzylation and allylation of 1,3-dicarbonyl compounds. Rare earth metal and hafnium triflate-catalyzed secondary benzylation and allylation of 1,3-diketones, ketoesters, and ketoamides under non-anhydrous conditions have been described, showcasing the compound's role in generating benzylated products in high yields. The reactions explore the Lewis acidity of the triflates and reaction temperature to optimize yields, demonstrating the compound's utility in synthesizing complex organic molecules with high precision (Noji, Konno, & Ishii, 2007).

Material Science and Polymer Chemistry

In material science, the trifluoromethyl group of this compound has been incorporated into aromatic diamines used in the synthesis of polyimides. These polymers, characterized by their good solubility in strong organic solvents, high glass-transition temperatures, and excellent thermal stability, demonstrate the compound's contribution to developing new materials with desirable mechanical and optical properties. The study by Liu et al. (2002) presents the synthesis and characterization of organosoluble polyimides with trifluoromethyl-substituted benzene in the side chain, highlighting the potential of incorporating trifluoromethyl groups for enhancing polymer properties (Liu et al., 2002).

Novel Compounds with Potential Therapeutic Properties

The development of novel compounds with potential therapeutic properties also leverages this compound. Studies on the synthesis of thiourea derivatives, including 2-((4-methylphenoxy)methyl)-N-(aryl-carbamothioyl)benzamides, have shown significant anti-pathogenic activity, particularly against Pseudomonas aeruginosa and Staphylococcus aureus strains. These results underline the compound's relevance in medicinal chemistry for creating new antimicrobial agents with antibiofilm properties (Limban, Marutescu, & Chifiriuc, 2011).